![molecular formula C21H18F3N3O4S B3957528 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine](/img/structure/B3957528.png)
1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine
Overview
Description
1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine, also known as NTS, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. NTS is a piperazine derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments, have been extensively studied.
Mechanism of Action
The mechanism of action of 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is not fully understood, but it has been shown to interact with various receptors in the central nervous system, including the serotonin receptor and the dopamine receptor. 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been shown to modulate the release of neurotransmitters, such as dopamine and serotonin, and to affect the activity of ion channels.
Biochemical and Physiological Effects:
1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cell proliferation, and the induction of apoptosis in cancer cells. 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has also been shown to affect the activity of ion channels, and to have potential applications in the treatment of neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has several advantages for laboratory experiments, including its stability and solubility in various solvents. However, its high cost and limited availability can be a limitation for some researchers.
Future Directions
There are several future directions for the study of 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine, including the development of new drugs and therapies based on 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine, the study of its mechanism of action, and the investigation of its potential applications in the treatment of various diseases. Further research is needed to fully understand the potential of 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine and to explore its possible applications in different fields.
Scientific Research Applications
1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been used in various scientific research studies, including the development of new drugs and therapies. It has been shown to have potential applications in the treatment of cancer, as well as in the treatment of neurological and psychiatric disorders. 1-(2-naphthylsulfonyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has also been used as a tool in the study of the central nervous system and its functions.
properties
IUPAC Name |
1-naphthalen-2-ylsulfonyl-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3N3O4S/c22-21(23,24)17-6-8-19(20(14-17)27(28)29)25-9-11-26(12-10-25)32(30,31)18-7-5-15-3-1-2-4-16(15)13-18/h1-8,13-14H,9-12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCVAQUZPSUFJLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])S(=O)(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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